4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(4-methoxy-3-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-9-7-10(4-6-14(9)19-2)12-8-11(15(17)18)3-5-13(12)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: ZDEOBHAXCVXFQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl)OC
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID40690005
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261899-48-2

Description

4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, also known as CMMBA, is an organic compound belonging to the class of aromatic carboxylic acids. It is a white crystalline solid at room temperature with a molecular weight of 242.57 g/mol. CMMBA is widely used in the scientific research community due to its unique properties and applications.

Mechanism of Action

4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% acts as an acid catalyst in organic reactions. It is able to protonate and activate a wide range of substrates, including carbonyl compounds, alcohols, and amines. This allows for the formation of new bonds and the rearrangement of existing bonds. 4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% can also act as a nucleophile and can be used in the synthesis of organometallic compounds.
Biochemical and Physiological Effects
4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% has not been tested for its biochemical and physiological effects. Therefore, it is not known if it has any direct effects on the body. It is important to note that 4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% is not intended for human or animal consumption and should not be used in any medical or therapeutic applications.

Advantages and Limitations for Lab Experiments

4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% is a useful reagent for organic synthesis and has several advantages for lab experiments. It is a relatively inexpensive and readily available compound, and it is easily handled and stored. It is also highly soluble in most organic solvents, making it easy to use in a variety of reactions. However, 4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% is an acid catalyst and should be used with caution in reactions that involve heat or other dangerous conditions.

Future Directions

Future research on 4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% could focus on its potential uses in the synthesis of pharmaceuticals, pesticides, and other industrial chemicals. It could also be used in the development of new catalysts and in the synthesis of polymers and other materials. Additionally, further research could be done to explore the biochemical and physiological effects of 4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95%.

Synthesis Methods

4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% can be synthesized in several ways. The most common method is the reaction of 4-chloro-3-methylphenol and 4-methoxybenzoyl chloride in the presence of an acid catalyst. This reaction produces 4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% as the main product along with other byproducts. Another method involves the reaction of 4-chloro-3-methylphenol and 4-methoxybenzoyl chloride in the presence of an alkaline catalyst. This reaction produces 4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% as the sole product.

Scientific Research Applications

4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% is a widely used compound in the scientific research community. It is used as a reagent in organic synthesis and as a starting material for the synthesis of other compounds. 4-Chloro-3-(4-methoxy-3-methylphenyl)benzoic acid, 95% is also used in the synthesis of pharmaceuticals, pesticides, and other industrial chemicals. It is also used as a catalyst in the synthesis of polymers and other materials.